7-chloro-2-(4-ethylphenyl)-8-methyl-4-[(4-methyl-1-piperidinyl)carbonyl]quinoline

• IUPAC Name: [7-chloro-2-(4-ethylphenyl)-8-methylquinolin-4-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C25H27ClN2O/c1-4-18-5-7-19(8-6-18)23-15-21(25(29)28-13-11-16(2)12-14-28)20-9-10-22(26)17(3)24(20)27-23/h5-10,15-16H,4,11-14H2,1-3H3
• InChI Key: MIGFLOHXCCTTGN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=C(C=CC(=C3C)Cl)C(=C2)C(=O)N4CCC(CC4)C
• Molecular Formula: C25H27ClN2O
• Molecular Weight: 406.9 g/mol

Description

The chemical compound belongs to the quinoline derivatives, a class known for their versatile applications in medicinal chemistry due to their diverse pharmacological properties. This particular derivative is of interest for its potential in various therapeutic areas, although your request specifies excluding applications related to drug use and dosage.

Synthesis Analysis

The synthesis of quinoline derivatives involves several key steps, including amino protection, nucleophilic reactions, and deprotection, leading to high yields of the target compound. These processes are crucial for obtaining derivatives with desired structural features for further chemical and pharmacological studies (Guo Qian-yi, 2011).

Molecular Structure Analysis

Quinoline derivatives exhibit significant variability in their molecular structures, impacting their physical and chemical properties. Structural elucidation methods such as IR, GC-MS, and 1H-NMR are employed to characterize these compounds accurately. The molecular conformation, including ring systems and substituent positioning, plays a pivotal role in their biological activity and interaction with biological targets (N. Ullah & H. Stoeckli-Evans, 2014).

Chemical Reactions and Properties

Quinoline derivatives undergo various chemical reactions, including nucleophilic substitutions, condensations, and cycloadditions, contributing to their chemical diversity. These reactions allow for the introduction of different functional groups, enhancing their reactivity and potential for further derivatization (Otto Meth-Cohn et al., 1981).

Physical Properties Analysis

The physical properties of quinoline derivatives, such as solubility, melting point, and crystalline structure, are determined by their molecular structure. These properties are critical for their formulation and application in different domains. The crystal structure analysis reveals the arrangement of molecules and non-covalent interactions that stabilize the crystal lattice (Soumen Ghosh et al., 2020).